N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide

• Molecular Formula: C19H18N4O
• Molecular Weight: 318.4 g/mol
• IUPAC Name: N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide
• InChI: InChI=1S/C19H18N4O/c1-12-16(18(24)20-2)17(13-8-4-3-5-9-13)23-15-11-7-6-10-14(15)22-19(23)21-12/h3-11,17H,1-2H3,(H,20,24)(H,21,22)
• InChI Key: MGVLFSSPZRTLGU-UHFFFAOYSA-N
• SMILES: CC1=C(C(N2C3=CC=CC=C3N=C2N1)C4=CC=CC=C4)C(=O)NC

Description

N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide, also known as DBIBA, is a novel compound that has gained significant attention in the field of medicinal chemistry. DBIBA is a synthetic molecule that belongs to the class of benzimidazole derivatives. It has shown promising results in various scientific research applications, making it a popular choice for researchers.

Mechanism of Action

The mechanism of action of N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide is not yet fully understood. However, it has been suggested that N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide exerts its antitumor activity by inducing apoptosis in cancer cells. N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide has also been shown to inhibit the activity of various enzymes involved in inflammation, suggesting its potential as an anti-inflammatory agent.
Biochemical and Physiological Effects:
N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of various enzymes involved in inflammation. N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide has also been found to possess significant antioxidant properties, which may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide has also been found to exhibit potent activity against a wide range of cancer cell lines, making it a promising candidate for the development of new anticancer drugs.
However, there are also some limitations associated with the use of N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide in lab experiments. The mechanism of action of N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide is not yet fully understood, which may limit its use in certain research applications. Additionally, further studies are needed to determine the potential side effects and toxicity of N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide.

Future Directions

There are several future directions for research on N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide. One potential area of focus is the development of new anticancer drugs based on the structure of N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide. Further studies are also needed to elucidate the mechanism of action of N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide and to determine its potential as an anti-inflammatory agent. Additionally, studies are needed to investigate the potential side effects and toxicity of N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide, as well as its pharmacokinetic properties.

Synthesis Methods

N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide can be synthesized using a multi-step reaction sequence. The synthesis process involves the condensation of 2-aminobenzimidazole with ethyl acetoacetate to form 2-ethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide. This intermediate is then subjected to a series of reactions involving the introduction of dimethylamine and the removal of the ethyl group to yield N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide.

Scientific Research Applications

N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide has been extensively studied for its potential in various scientific research applications. It has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines. N,2-dimethyl-4-phenyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxamide has also been found to possess significant anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.